Cas no 5982-61-6 (Ethoheptazine Hydrochloride)

• Product Name: Ethoheptazine Hydrochloride
• CAS No: 5982-61-6
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 950732
• PubChem ID: 23616254
• Update Time: 2025-04-19

Ethoheptazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(3-methoxyphenyl)-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]carbonyl}-4-[3-(trifluoromethyl)phenyl]piperazine
• Ethoheptazine Hydrochloride
• ethyl 1-methyl-4-phenylazepane-4-carboxylate,hydrochloride
• DSSTox_CID_28688
• DSSTox_GSID_48762
• DSSTox_RID_82958
• Ethoheptazine hydrochloride [MI]
• NSC400484
• Tox21_113227
• UNII-8KYO8O8JNO
• NCGC00183870-01
• 8KYO8O8JNO
• Azepine-4-carboxylic acid, ethyl ester, hydrochloride
• DTXSID5048762
• 5982-61-6
• Hexahydro-1-methyl-4-phenyl-1H-azepine-4-carboxylic acid ethyl ester hydrochloride
• NSC 400484
• CHEMBL3186813
• 1H-Azepine-4-carboxylic acid, ethyl ester, hydrochloride
• 1H-Azepine-4-carboxylic acid, hexahydro-1-methyl-4-phenyl-, ethyl ester, hydrochloride (1:1)
• Q27270689
• CAS-5982-61-6
• NSC-400484
• DTXCID8028688

• Inchi： 1S/C16H23NO2.ClH/c1-3-19-15(18)16(14-8-5-4-6-9-14)10-7-12-17(2)13-11-16;/h4-6,8-9H,3,7,10-13H2,1-2H3;1H
• InChI Key： XHRYXPJUXHWWJD-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1(C2C=CC=CC=2)CCN(C)CCC1)=O

Computed Properties

• Exact Mass: 536.20371
• Monoisotopic Mass: 297.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.29
• Boiling Point: 690.4°C at 760 mmHg
• Flash Point: 371.3°C
• Refractive Index: 1.597
• PSA: 59.83
• LogP: 3.34310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes